Cas no 7575-35-1 (2,2'-(4-Aminophenylimino)diethanol)

• Product Name: 2,2'-(4-Aminophenylimino)diethanol
• CAS No: 7575-35-1
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• MDL: MFCD02152657
• CID: 47573
• PubChem ID: 82057
• Update Time: 2025-04-18

2,2'-(4-Aminophenylimino)diethanol Chemical and Physical Properties

Names and Identifiers

• 2,2'-(4-Aminophenylimino)diethanol
• N,N-Bis(2-hydroxyethyl)-p-phenylenediamine
• 2-[(4-Amino-phenyl)-(2-hydroxy-ethyl)-amino]-ethanol
• 2,2'-[(4-aminophenyl)imino]diethanol sulfate (2:1)
• N,N-Bis-(2-hydroxyethyl)-4-phenylenediamine
• DTXSID9043805
• 2,2'-((4-aminophenyl)imino)bisethanol
• 2,2'-[(4-aminophenyl)imino]bisethanol
• O0618TXU5S
• BDBM70984
• NS00006499
• 4-AMINO-N,N-DI(.BETA.-HYDROXYETHYL)ANILINE
• AKOS000302548
• CHEMBL1626089
• 2,2'-((4-Aminophenyl)azanediyl)bis(ethan-1-ol)
• 2-[4-amino-N-(2-hydroxyethyl)anilino]ethanol
• Oprea1_006778
• N,N-BIS(HYDROXYETHYL)-1,4-DIAMINOBENZENE
• Ethanol, 2,2'-((4-aminophenyl)imino)bis-
• FS-6556
• 2-[4-amino-N-(2-hydroxyethyl)anilino]ethanol;hydrochloride
• 2-[(4-aminophenyl)-(2-hydroxyethyl)-amino]-ethanol
• cid_16192643
• SCHEMBL33874
• MLS000718550
• 7575-35-1
• 2,2'-((4-Aminophenyl)azanediyl)diethanol
• 4-(BIS(2-HYDROXYETHYL)AMINO)ANILINE
• 2,2'-(P-AMINOPHENYLIMINO)DIETHANOL
• N,N-BIS(.BETA.-HYDROXYETHYL)-P-PHENYLENEDIAMINE
• SMR000290818
• MFCD02152657
• ISCYHXYLVTWDJT-UHFFFAOYSA-N
• ETHANOL, 2,2'-((P-AMINOPHENYL)IMINO)DI-
• Q27285149
• CS-0322486
• 2-[(4-aminophenyl)-(2-hydroxyethyl)amino]ethanol;hydrochloride
• NCGC00245448-01
• EINECS 231-473-3
• UNII-O0618TXU5S
• J231.963B
• SB84641
• 4-(DI(2-HYDROXYETHYL)AMINO)ANILINE
• 2,2'-(4-Aminophenylazanediyl)diethanol
• 4-AMINO-N,N-BIS(2-HYDROXYETHYL)ANILINE
• 2-[(4-aminophenyl)(2-hydroxyethyl)amino]ethanol

• MDL： MFCD02152657
• Inchi： 1S/C10H16N2O2/c11-9-1-3-10(4-2-9)12(5-7-13)6-8-14/h1-4,13-14H,5-8,11H2
• InChI Key： ISCYHXYLVTWDJT-UHFFFAOYSA-N
• SMILES： OCCN(C1C=CC(=CC=1)N)CCO

Computed Properties

• Exact Mass: 196.12128
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines